Cas no 433-52-3 (Acetic acid, chlorofluoro-, methyl ester)

• Product Name: Acetic acid, chlorofluoro-, methyl ester
• CAS No: 433-52-3
• MF: C₃H₄ClFO₂
• MW: 126.514063835144
• CID: 2827589
• PubChem ID: 12707600
• Update Time: 2025-04-21

Acetic acid, chlorofluoro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• chloro-fluoro-acetic acid methyl ester
• 433-52-3
• SCHEMBL11411272
• DTXSID70507551
• Methyl chloro(fluoro)acetate
• Acetic acid, chlorofluoro-, methyl ester

• Inchi： 1S/C3H4ClFO2/c1-7-3(6)2(4)5/h2H,1H3
• InChI Key： BOAUPQGHNSRKQU-UHFFFAOYSA-N
• SMILES： ClC(C(=O)OC)F

Computed Properties

• Exact Mass: 125.9883852g/mol
• Monoisotopic Mass: 125.9883852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 75.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters